Cas no 27200-12-0 (Dihydromyricetin)

Dihydromyricetin is a potent dihydropyrimidinase inhibitor with an IC50 of 48 μ M. Conclusion: dihydromyricetin can activate autophagy by inhibiting mTOR signal Dihydromyricetin inhibits the formation of mTOR complex (mtorc1/2) Dihydromyricetin is also an influenza dependent RNA polymerase inhibitor with an IC50 of 22 μ M

Dihydromyricetin structure

Product Name:Dihydromyricetin

CAS No:27200-12-0

Molecular Formula:C₁₅H₁₂O₈

Molecular Weight:320.2510

MDL:MFCD00189451

CID:53090

PubChem ID:329825302

Dihydromyricetin Properties

Names and Identifiers

- Dihydromyricetin
- AMPELOPSIN
- (2r-trans)-2,3-dihydro-3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-4h-1-benz
- ,(2r-trans)-
- 2,3-dihydro-3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-4h-1-benzopyran-4-on
- 3,3’,4’,5,5’,7-hexahydroxy-2,3-dihydroflavanonol
- 3,3’,4’,5,5’,7-hexahydroxy-flavanon
- ampelopsin(flavanol)
- (2R,3R)-3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-2,3-dihydrochromen-4-one
- Ampeloptin
- DIHYDROMYRICETIN(RG)
- (2R,3R)-
- (2R,3R)-3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)-2,3-dihydrochromen-4-one Ampelopsin DHM
- 3,3',4',5,5',7-Hexahydroxy-2,3-dihydroflavanonol
- 3,5,7,3',4',5'-hexahydroxy-2,3-dihydroflavone
- 3,5,7,3',4',5'-hexahydroxy-2,3-dihydroflavonol
- Ampelopsin E
- Flavanone,3,3',4',5,5',7-hexahydroxy
- rac-ampelopsin
- 3,3′,4′,5,5′,7-Hexahydroxyflavanone
- DHM
- (2R,3R)-3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one
- (+)-Dihydromyricetin
- 二氢杨梅素
- (+)-Ampelopsin
- Ampelopsin (flavanol)
- C15H12O8
- KD8QND6427
- Flavanone, 3,3',4',5,5',7-hexahydroxy-
- (2R-trans)-2,3-Dihydro-3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-4H-1-benzopyran-4-one
- (2R,3R)-2,3-dihydro-3,5,7
- DihydroMyricetin, froM Myrica rubra
- Two hydrogenMyricetin
- Dihydromyricetin (+)-Dihydromyricetin
- Ampelopsin (2R,3R)-3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one
- +Expand
- MDL： MFCD00189451
- InChIKey： KJXSIXMJHKAJOD-LSDHHAIUSA-N
- Inchi： 1S/C15H12O8/c16-6-3-7(17)11-10(4-6)23-15(14(22)13(11)21)5-1-8(18)12(20)9(19)2-5/h1-4,14-20,22H/t14-,15+/m0/s1
- SMILES： O1C2=C([H])C(=C([H])C(=C2C([C@@]([H])([C@@]1([H])C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])O[H])=O)O[H])O[H]

Computed Properties

Exact Mass: 320.053217g/mol
Surface Charge: 0
XLogP3: 1.1
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 1
Monoisotopic Mass: 320.053217g/mol
Monoisotopic Mass: 320.053217g/mol
Topological Polar Surface Area: 148Å²
Heavy Atom Count: 23
Complexity: 445
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 320.25

Experimental Properties

LogP: 0.89190
PSA: 147.68000
Merck: 579
Refractive Index: 1.798
Boiling Point: 780.7℃/760mmHg
Melting Point: 248°C(lit.)
Flash Point: 296.7±26.4 °C
Solubility: DMSO: ≥5mg/mL (warmed)
Color/Form: Powder
pka: 7.38±0.60(Predicted)
λmax: 293(MeOH)(lit.)
Specific Rotation: +5° (c=0.5, MeOH)
Density: 1.8080

Dihydromyricetin Security Information

RTECS：DJ2982375
WGK Germany：3
Safety Instruction： 24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Dihydromyricetin Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dihydromyricetin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034XK-5mg	(2R,3R)-3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one	27200-12-0	98%	5mg	$4.00	2024-05-08
A2B Chem LLC	AB45560-5mg	Dihydromyricetin	27200-12-0	98%	5mg	$4.00	2024-04-20
Advanced ChemBlocks	X191521-10MG	(2R,3R)-3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one	27200-12-0	98.00%	10MG	$65	2023-09-15
Ambeed	A273270-5mg	(2R,3R)-3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one	27200-12-0	98%	5mg	$5.0	2024-07-20
AstaTech	44213-0.1/G	DIHYDROMYRICETIN	27200-12-0	98%	0.1g	$144	2023-09-18
ChemFaces	CFN98326-20mg	Ampelopsin	27200-12-0	>=98%	20mg	$30	2023-09-19
ChemShuttle	143723-1g	dihydromyricetin	27200-12-0	95%	1g	$4800.00	2023-09-21
Chengdu Biopurify Phytochemicals Ltd	BP0498-20mg	Dihydromyricetin	27200-12-0	98%	20mg	$30	2023-09-20
Key Organics Ltd	AS-71702-5G	(2R,3R)-3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-4-one	27200-12-0	>97%	5g	£161.00	2023-09-08
AN HUI ZE SHENG Technology Co., Ltd.	E100772-1g	Dihydromyricetin	27200-12-0	98%	1g	￥54.00	2023-09-15

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Dihydromyricetin Related Literature

1. Dihydromyricetin inhibited ovalbumin-induced mice allergic responses by suppressing the activation of mast cells

Ya-Fen Zhang,Qing-Mei Liu,Bo Liu,Zhen-Dan Shu,Jing Han,Hong Liu,Min-Jie Cao,Xian-Wen Yang,Wei Gu,Guang-Ming Liu Food Funct. 2019 10 7131
2. Quercetin and its analogues: optical and acido–basic properties

Michal Biler,David Biedermann,Kate?ina Valentová,Vladimír K?en,Martin Kubala Phys. Chem. Chem. Phys. 2017 19 26870
3. Anticancer and antibacterial flavonoids from the callus of Ampelopsis grossedentata; a new weapon to mitigate the proliferation of cancer cells and bacteria

Yu Li,Pachaiyappan Saravana Kumar,Shengquan Tan,Chuying Huang,Zhixin Xiang,Jiao Qiu,Xuhui Tan,Jianqun Luo,Meijun He RSC Adv. 2022 12 24130
4. Immobilization of dihydroflavonol 4-reductase on magnetic Fe3O4–PEI-pMaltose nanomaterials for the synthesis of anthocyanidins

Tingting Li,Jingyu Si,Yuanyuan Jiang,Jing Zhu,Zezhong Xu,Xuefeng Li,Hua Yang New J. Chem. 2021 45 16841
5. The interaction of dietary flavonoids with xanthine oxidase in vitro: molecular property-binding affinity relationship aspects

Mengmeng Yuan,Yi Liu,Aiping Xiao,Juan Leng,Liping Liao,Lei Ma,Liangliang Liu RSC Adv. 2019 9 10781
6. Dihydromyricetin prevents obesity via regulating bile acid metabolism associated with the farnesoid X receptor in ob/ob mice

Yanjun Song,Le Sun,Pei Ma,Lijia Xu,Peigen Xiao Food Funct. 2022 13 2491
7. PEGylated dihydromyricetin-loaded nanoliposomes coated with tea saponin inhibit bacterial oxidative respiration and energy metabolism

Fan Luo,Dandan Zeng,Renxiang Chen,Ayesha Zafar,Ling Weng,Wenxiong Wang,Yubo Tian,Murtaza Hasan,Xugang Shu Food Funct. 2021 12 9007
8. Electrochemical detection of dihydromyricetin using a DNA immobilized ethylenediamine/polyglutamic modified electrode

Lina Zou,Ying Xu,Peili Luo,Shusheng Zhang,Baoxian Ye Analyst 2012 137 414
9. An inhibition mechanism of dihydromyricetin on tyrosinase and the joint effects of vitamins B6, D3 or E

Meihui Fan,Guowen Zhang,Junhui Pan,Deming Gong Food Funct. 2017 8 2601
10. Tetrabutylammonium bromide-based hydrophobic deep eutectic solvent for the extraction and separation of dihydromyricetin from vine tea and its inhibitory efficiency against xanthine oxidase

Liling Wang,Yanbin Wang,Meixu Chen,Yaoyao Zhu,Yuchuan Qin,Yifeng Zhou RSC Adv. 2022 12 28659

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Cas no 27200-12-0 (Dihydromyricetin)

Dihydromyricetin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Dihydromyricetin Security Information

Dihydromyricetin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Dihydromyricetin Price

Dihydromyricetin Suppliers

Dihydromyricetin Related Literature

Related Categories

27200-12-0 (Dihydromyricetin) Related Products